Cas no 144761-93-3 (Benzoic acid,2-[(3-phenylbutylidene)amino]-, methyl ester)

• Product Name: Benzoic acid,2-[(3-phenylbutylidene)amino]-, methyl ester
• CAS No: 144761-93-3
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 190848
• PubChem ID: 19815004
• Update Time: 2025-04-19

Benzoic acid,2-[(3-phenylbutylidene)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-phenylbutylidene)amino]-, methyl ester
• methyl 2-(3-phenylbutylideneamino)benzoate
• LogP
• Methyl 2-[(3-phenylbutylidene)amino]benzoate
• 144761-93-3
• SCHEMBL9183540
• Benzoic acid, 2-[(3-phenylbutylidene)amino]-, methyl ester
• Benzoic acid, 2-((3-phenylbutylidene)amino)-, methyl ester
• DTXSID60888644

• Inchi： 1S/C18H19NO2/c1-14(15-8-4-3-5-9-15)12-13-19-17-11-7-6-10-16(17)18(20)21-2/h3-11,13-14H,12H2,1-2H3/b19-13+
• InChI Key： OFNNBPIYPPTUGK-CPNJWEJPSA-N
• SMILES： O(C)C(C1C=CC=CC=1/N=C/CC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 428°C at 760 mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.539
• PSA: 38.66